Cas no 1256834-70-4 (3-(6-Chloropyridin-2-yl)propanoic acid)

• Product Name: 3-(6-Chloropyridin-2-yl)propanoic acid
• CAS No: 1256834-70-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 6220548
• PubChem ID: 82655507
• Update Time: 2025-05-20

3-(6-Chloropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)propanoic acid
• EN300-1964503
• 1256834-70-4
• 3-(6-Chloropyridin-2-yl)propanoic acid

• Inchi： 1S/C8H8ClNO2/c9-7-3-1-2-6(10-7)4-5-8(11)12/h1-3H,4-5H2,(H,11,12)
• InChI Key： AMAFBIGWLTUGHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-Chloropyridin-2-yl)propanoic acid

3-(6-Chloropyridin-2-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1256834-70-4, commonly referred to as 3-(6-Chloropyridin-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 6-position and a propanoic acid group attached at the 2-position of the pyridine ring. The chemical formula of this compound is C9H8ClNO2, and its molecular weight is approximately 205.6 g/mol.

Recent studies have highlighted the potential of 3-(6-Chloropyridin-2-yl)propanoic acid in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for synthesizing bioactive molecules, including anti-inflammatory agents, antioxidants, and even compounds with potential anticancer properties. The presence of the pyridine ring and the propanoic acid group makes this compound highly versatile, enabling it to participate in a wide range of chemical reactions.

The synthesis of 3-(6-Chloropyridin-2-yl)propanoic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a chlorine atom onto a pyridine ring followed by the introduction of the propanoic acid group through nucleophilic aromatic substitution or other suitable methods. Recent advancements in catalytic systems and green chemistry have made these syntheses more efficient and environmentally friendly.

In terms of applications, 3-(6-Chloropyridin-2-yl)propanoic acid has shown promise in the development of agrochemicals and biomedical agents. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with plant pathogens, making it a potential candidate for developing fungicides or herbicides. Additionally, its role as an intermediate in drug discovery has been underscored by its ability to modulate cellular pathways involved in inflammation and oxidative stress.

One of the most exciting developments involving this compound is its use in nanotechnology. Researchers have explored its ability to self-assemble into nanostructures under specific conditions, which could have implications for drug delivery systems and sensors. The unique electronic properties of the pyridine ring and the carboxylic acid group contribute to these self-assembling behaviors, making this compound a valuable tool in materials science.

From a toxicological perspective, recent studies have focused on understanding the safety profile of 3-(6-Chloropyridin-2-yl)propanoic acid. While initial findings suggest that it exhibits low toxicity at therapeutic concentrations, further research is needed to fully characterize its long-term effects on human health and the environment.

In conclusion, 3-(6-Chloropyridin-2-yl)propanoic acid (CAS No. 1256834-70-4) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.